tert-butyl 3-(4-ethyl-5-mercapto-4H-1,2,4-triazol-3-yl)-1-methyl-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate

• IUPAC Name: tert-butyl 3-(4-ethyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)-1-methyl-6,7-dihydro-4H-pyrazolo[4,3-c]pyridine-5-carboxylate
• InChI: InChI=1S/C16H24N6O2S/c1-6-22-13(17-18-14(22)25)12-10-9-21(15(23)24-16(2,3)4)8-7-11(10)20(5)19-12/h6-9H2,1-5H3,(H,18,25)
• InChI Key: RTMKBFMKHHCMEX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NNC1=S)C2=NN(C3=C2CN(CC3)C(=O)OC(C)(C)C)C
• Molecular Formula: C16H24N6O2S
• DSSTOX Substance ID: DTXSID501100018
• Molecular Weight: 364.5 g/mol
• CAS RN: 1142210-72-7

Description

Tert-butyl 3-(4-ethyl-5-mercapto-4H-1,2,4-triazol-3-yl)-1-methyl-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate is a useful research compound. Its molecular formula is C16H24N6O2S and its molecular weight is 364.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound and its derivatives have been a subject of research in the field of synthetic organic chemistry. For instance, Ivanov et al. (2017) investigated the synthesis of new halo-substituted pyrazolo[5,1-c][1,2,4]triazines, exploring the reactivity of similar compounds in various chemical processes (Ivanov et al., 2017).
• Mironovich et al. (2014) examined the diazotization and formylation of similar compounds, highlighting the reactivity of these compounds toward carbonyl compounds (Mironovich et al., 2014).

Biological and Pharmacological Investigations

• Fused derivatives of 1,2,4-triazines, which include the compound , are often studied for their biological activities. Mironovich and Shcherbinin (2014) synthesized pyrazolo[5,1-с][1,2,4]triazine derivatives and investigated their reactivity, highlighting their potential in pharmacologic applications (Mironovich & Shcherbinin, 2014).
• Ivanov et al. (2018) explored the synthesis of new 4-oxo-7-(1H-1,2,3-triazol-1-yl)-4,6-dihydropyrazolo[5,1-c][1,2,4]triazines, discussing their stability and spectral characteristics, which are pertinent in the development of pharmacologically active compounds (Ivanov et al., 2018).

Advanced Materials and Chemical Interactions

• The compound and its derivatives have also been studied for their potential in advanced material sciences. For instance, the synthesis and photolysis of 3-tert-butyl-4-oxy(mercapto)-1,4-dihydropyrazolo[5,1-c][1,2,4]triazines, which are structurally related, have been investigated by Ivanov et al. (2020), focusing on antimicrobial and antifungal activities, which are crucial in the development of new materials (Ivanov et al., 2020).

Mechanism of Action

Target of Action

The compound contains a 1,2,4-triazole ring, which is a type of heterocyclic ring. Compounds containing the 1,2,4-triazole ring are known to have various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities . Therefore, the targets of action for “tert-butyl 3-(4-ethyl-5-mercapto-4H-1,2,4-triazol-3-yl)-1-methyl-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate” could be related to these biological activities.

Mode of Action

Compounds containing the 1,2,4-triazole ring are known to interact with various enzymes and receptors in the body, which could lead to their various biological activities .

Biochemical Pathways

Without specific studies on this compound, it’s difficult to determine the exact biochemical pathways it affects. Based on the known activities of 1,2,4-triazole derivatives, it could be involved in pathways related to inflammation, viral replication, cancer cell proliferation, and more .

Pharmacokinetics

The tert-butyl group is known to cause steric hindrance, which could affect how the compound interacts with enzymes and receptors in the body .

Result of Action

The result of the compound’s action would depend on its specific targets and mode of action. Given the potential biological activities of 1,2,4-triazole derivatives, the results could include reduced inflammation, inhibited viral replication, slowed cancer cell growth, and more .

Action Environment

The action, efficacy, and stability of the compound could be influenced by various environmental factors. These could include the pH of the environment, the presence of other compounds, and more. The presence of the tert-butyl group could potentially make the compound more resistant to metabolic breakdown .